molecular formula C9H9Cl2N3 B8444993 4-chloro-5-(3-chloropropyl)-5H-pyrrolo[3,2-d]pyrimidine

4-chloro-5-(3-chloropropyl)-5H-pyrrolo[3,2-d]pyrimidine

Cat. No.: B8444993
M. Wt: 230.09 g/mol
InChI Key: NUPHPOWHJGOZRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-5-(3-chloropropyl)-5H-pyrrolo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C9H9Cl2N3 and its molecular weight is 230.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9Cl2N3

Molecular Weight

230.09 g/mol

IUPAC Name

4-chloro-5-(3-chloropropyl)pyrrolo[3,2-d]pyrimidine

InChI

InChI=1S/C9H9Cl2N3/c10-3-1-4-14-5-2-7-8(14)9(11)13-6-12-7/h2,5-6H,1,3-4H2

InChI Key

NUPHPOWHJGOZRQ-UHFFFAOYSA-N

Canonical SMILES

C1=CN(C2=C1N=CN=C2Cl)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-5H-pyrrolo[3,2-d]pyrimidine (1.54 g) in N,N-dimethylformamide (20 mL) was added cesium carbonate (4.89 g) under ice-cooling, and the mixture was stirred under ice-cooling for 20 min. 1-Bromo-3-chloropropane (1.89 g) was added and the mixture was stirred under ice-cooling for 1 hr and at room temperature for 32 hrs. The reaction mixture was poured into water (40 mL), and the mixture was extracted with ethyl acetate (60 mL×2). The organic layers were combined, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent, hexane:ethyl acetate=80:20→50:50) to give the title compound (1.87 g).
Quantity
1.54 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
4.89 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.89 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
reactant
Reaction Step Three

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